Cas no 903895-48-7 (3-t-Butoxycarbonylphenylboronic acid, pinacol ester)

3-t-Butoxycarbonylphenylboronic acid pinacol ester is a stable boronic ester derivative commonly used in Suzuki-Miyaura cross-coupling reactions. The tert-butoxycarbonyl (Boc) protecting group enhances solubility in organic solvents while providing orthogonal reactivity for further functionalization. The pinacol ester moiety improves air and moisture stability compared to free boronic acids, facilitating handling and storage. This compound is particularly valuable in pharmaceutical and materials science research, where controlled coupling of aryl groups is required. Its compatibility with a wide range of reaction conditions makes it a versatile intermediate for constructing complex molecular architectures. The product is typically supplied as a crystalline solid with high purity.

3-t-Butoxycarbonylphenylboronic acid, pinacol ester structure

903895-48-7 structure

Product Name:3-t-Butoxycarbonylphenylboronic acid, pinacol ester

CAS No:903895-48-7

MF:C₁₇H₂₅BO₄

MW:304.189005613327

MDL:MFCD03453057

CID:839863

PubChem ID:3822087

Update Time:2025-06-08

3-t-Butoxycarbonylphenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

- 3-tert-Butoxycarbonylphenylboronic acid pinacol ester
- 3-(t-butoxycarbonyl)henyl boronicacid pinacol ester
- 3-(t-Butoxycarbonyl)phenylboronic acid pinacol ester
- 3-(tert-Butoxycarbonyl)phenylboronic acid, pinacol ester
- 3-t-Butoxycarbonylphenylboronic acid, pinacol ester
- BM564
- tert-Butyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
- 3-(tert-Butoxycarbonyl)phenylboronic acid pinacol ester
- AK160342
- VOLNBIZKQGSQMP-UHFFFAOYSA-N
- ZXBA000434
- AM85263
- AB15484
- OR360166
- BC000642
- AX8089214
- 1,1-Dimethylethyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate (ACI)
- DTXSID90396888
- 3-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzoic acid tert-butyl ester
- 3-tert-Butoxycarbonylphenylboronic acid, pinacol ester
- CS-0041085
- EN300-1706466
- Tert-butyl3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
- DS-9711
- SY031632
- J-510982
- 3-(tert-Butoxycarbonyl)phenylboronic acid pinacol ester, AldrichCPR
- MFCD03453057
- tert-butyl 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
- 903895-48-7
- AKOS015949598
- (3-(TERT-BUTOXYCARBONYL)PHENYL)BORONIC ACID PINACOL ESTER
- 3-(Tert-butoxycarbonyl)phenyl boronic acid pinacol ester
- MDL： MFCD03453057
- Inchi： 1S/C17H25BO4/c1-15(2,3)20-14(19)12-9-8-10-13(11-12)18-21-16(4,5)17(6,7)22-18/h8-11H,1-7H3
- InChI Key： VOLNBIZKQGSQMP-UHFFFAOYSA-N
- SMILES： O=C(C1C=C(B2OC(C)(C)C(C)(C)O2)C=CC=1)OC(C)(C)C

Computed Properties

Exact Mass: 304.18500
Monoisotopic Mass: 304.185
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 22
Rotatable Bond Count: 4
Complexity: 409
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 44.8

Experimental Properties

Density: 1.04
Boiling Point: 396.7°C at 760 mmHg
Flash Point: 193.7°C
Refractive Index: 1.494
PSA: 44.76000
LogP: 2.94110

3-t-Butoxycarbonylphenylboronic acid, pinacol ester Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Sealed in dry,2-8°C

3-t-Butoxycarbonylphenylboronic acid, pinacol ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019097752-25g	tert-Butyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate	903895-48-7	97%	25g	$239.40	2023-08-31
Alichem	A019097752-100g	tert-Butyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate	903895-48-7	97%	100g	$803.60	2023-08-31
Chemenu	CM134617-10g	tert-Butyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate	903895-48-7	95+%	10g	$79	2021-08-05
Chemenu	CM134617-25g	tert-Butyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate	903895-48-7	95+%	25g	$151	2021-08-05
Chemenu	CM134617-10g	tert-Butyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate	903895-48-7	95%+	10g	$66	2024-07-20
Chemenu	CM134617-25g	tert-Butyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate	903895-48-7	95%+	25g	$149	2024-07-20
Apollo Scientific	OR360166-1g	3-tert-Butoxycarbonylphenylboronic acid, pinacol ester	903895-48-7	97%	1g	£15.00	2025-02-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T92310-1g	tert-Butyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate	903895-48-7	97%	1g	¥34.0	2023-09-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T92310-250mg	tert-Butyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate	903895-48-7	97%	250mg	¥17.0	2023-09-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T92310-5g	tert-Butyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate	903895-48-7	97%	5g	¥138.0	2023-09-06

3-t-Butoxycarbonylphenylboronic acid, pinacol ester Production Method

Production Method 1

76-09-5

220210-56-0

903895-48-7

Reaction Conditions

1.1 Solvents: Diethyl ether ; 18 h, rt

Reference

: Hydrogenation of (Hetero)aryl Boronate Esters with a Cyclic (Alkyl)(amino)carbene-Rhodium Complex: Direct Access to cis-Substituted Borylated Cycloalkanes and Saturated Heterocycles

Ling, Liang; et al, Angewandte Chemie, 2019, 58(20), 6554-6558